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Compound of Interest

Compound Name: 2-Morpholinoacetaldehyde

Cat. No.: B1332701 Get Quote

A Technical Overview of 2-
Morpholinoacetaldehyde
This document provides core technical data on 2-Morpholinoacetaldehyde, a morpholine

derivative with applications in chemical synthesis. The information presented is intended for

researchers, scientists, and professionals in the field of drug development and chemical

manufacturing.

Chemical Properties
2-Morpholinoacetaldehyde, also known as 2-morpholin-4-ylacetaldehyde, is a chemical

compound characterized by a morpholine ring attached to an acetaldehyde group.[1] This

structure imparts specific reactivity that is useful in various synthetic organic chemistry

processes.

Below is a summary of the key molecular identifiers for 2-Morpholinoacetaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1332701?utm_src=pdf-interest
https://www.benchchem.com/product/b1332701?utm_src=pdf-body
https://www.benchchem.com/product/b1332701?utm_src=pdf-body
https://www.vulcanchem.com/product/vc2330032
https://www.benchchem.com/product/b1332701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

Molecular Formula C6H11NO2

Molecular Weight 129.16 g/mol [1][2]

IUPAC Name 2-morpholin-4-ylacetaldehyde[2]

CAS Number 21977-09-3[2]

SMILES C1COCCN1CC=O[2]

InChI Key KKOPYUKQPCQGEM-UHFFFAOYSA-N[2]

It is important to distinguish the primary compound from its related forms, such as 2-
Morpholinoacetaldehyde hydrochloride, which has a different molecular formula

(C6H12ClNO2) and molecular weight (165.62 g/mol ).[3][4]

Logical Relationship of 2-Morpholinoacetaldehyde
and its Hydrochloride Salt
The following diagram illustrates the relationship between 2-Morpholinoacetaldehyde and its

hydrochloride salt, which is often used to improve the compound's stability and handling

properties.
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Reaction with HClNeutralization

Click to download full resolution via product page

Conversion between the free base and hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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